Cas no 658061-81-5 (2H-1-Benzopyran-2-carboxamide,N-(6-amino-3-butyl-1,2,3,4-tetrahydro-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-)

• Product Name: 2H-1-Benzopyran-2-carboxamide,N-(6-amino-3-butyl-1,2,3,4-tetrahydro-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• CAS No: 658061-81-5
• MF: C₂₈H₃₄N₄O₅
• MW: 506.593367099762
• CID: 1691644
• Update Time: 2024-09-02

2H-1-Benzopyran-2-carboxamide,N-(6-amino-3-butyl-1,2,3,4-tetrahydro-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-carboxamide,N-(6-amino-3-butyl-1,2,3,4-tetrahydro-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• 2H-1-Benzopyran-2-carboxamide, N-(6-amino-3-butyl-1,2,3,4-tetrahydro-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-

• Inchi： 1S/C28H34N4O5/c1-6-7-15-31-25(34)21(24(29)32(27(31)36)19-11-9-8-10-12-19)30-26(35)28(5)14-13-20-18(4)22(33)16(2)17(3)23(20)37-28/h8-12,33H,6-7,13-15,29H2,1-5H3,(H,30,35)
• InChI Key： HRNSHEPOMGFJAO-UHFFFAOYSA-N
• SMILES： C1(C)(C(NC2=C(N)N(C3=CC=CC=C3)C(=O)N(CCCC)C2=O)=O)OC2=C(C)C(C)=C(O)C(C)=C2CC1

Computed Properties

• Exact Mass: 506.25312

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 129-131 °C
• PSA: 125.2
• pka: 11.27±0.40(Predicted)